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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in identifying and

removing common artifacts from local field potential (LFP) recordings of the pedunculopontine

nucleus (PPTN).

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of artifacts in LFP recordings from the PPTN?

A1: LFP recordings, especially from deep brain structures like the PPTN, are susceptible to

various artifacts that can contaminate the neural signal of interest. Common sources include:

Power Line Noise: Interference from electrical equipment operating at 50 or 60 Hz.[1][2][3][4]

[5] This is one of the most pervasive artifacts in electrophysiological recordings.

Movement Artifacts: Large, slow-wave potentials caused by subject movement, cable sway,

or electrode displacement.[6][7]

Electromyographic (EMG) Contamination: High-frequency signals originating from muscle

activity, particularly from neck and facial muscles, which can be volume-conducted to the

recording electrodes.[8]

Electrocardiogram (ECG) and Pulsation Artifacts: Rhythmic artifacts arising from the cardiac

cycle, which can be particularly prominent in deep brain recordings.[6][9][10][11][12]
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Spike Bleed-through: The waveform of action potentials from nearby neurons can leak into

the LFP frequency band, creating a form of artifact.[13]

Deep Brain Stimulation (DBS) Artifacts: If recordings are performed concurrently with DBS,

large and complex artifacts will be present.[14][15][16][17][18]

Q2: What are the initial steps I should take to minimize artifacts during the experiment?

A2: Proactive measures during the experimental setup can significantly reduce artifact

contamination. Key steps include:

Proper Grounding: Ensure the subject and all recording equipment are properly grounded to

a common earth ground to minimize power line noise.[2]

Cable Shielding and Management: Use shielded cables and secure them to prevent

movement-induced artifacts.

Impedance Matching: Ensure electrode impedances are within an acceptable range for your

recording system to improve the signal-to-noise ratio.

Reference Electrode Placement: Place the reference electrode in a location that is

electrically quiet and distant from major sources of noise.

Bipolar Recordings: Using a bipolar montage (recording the voltage difference between two

nearby electrodes) can help to reject common-mode noise from distant sources.[11]

Q3: What are the main computational techniques for removing artifacts from LFP data?

A3: Several signal processing techniques can be applied post-hoc to remove artifacts from

recorded LFP data. The choice of method depends on the type of artifact. Common techniques

include:

Filtering: Band-stop (notch) filters are effective for removing power line noise at specific

frequencies (e.g., 50/60 Hz and their harmonics).[1][4] Band-pass filtering can isolate the

frequency range of interest for LFPs (e.g., 1-200 Hz).[19]
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Independent Component Analysis (ICA): A blind source separation technique that can

effectively separate and remove stereotyped artifacts like eye blinks, ECG, and muscle

activity from the neural signal.[8][9][20][21][22][23]

Wavelet Denoising: This method decomposes the signal into different frequency components

at different time points, allowing for the targeted removal of transient artifacts.[1][20][24][25]

Template Subtraction: This technique is useful for removing stereotyped artifacts like the

ECG QRS complex or DBS pulses. An average artifact template is created and then

subtracted from the raw data at each occurrence.[10][11][12][17]

Troubleshooting Guides
Issue 1: Persistent 50/60 Hz Power Line Noise
Symptoms: A sharp peak at 50 Hz or 60 Hz (and its harmonics) in the power spectral density

(PSD) plot of your LFP data.

Troubleshooting Steps:

Verify Grounding: Double-check that all equipment and the subject are connected to a single,

stable earth ground.

Apply a Notch Filter: Use a digital notch filter (e.g., a second-order IIR filter) centered at the

power line frequency (50 or 60 Hz) and its harmonics (100/120 Hz, 150/180 Hz, etc.). Be

cautious not to use an overly wide notch, as this can remove neural data.[4]

Use Spectrum Interpolation: An alternative to notch filtering is to transform the data to the

frequency domain, remove the frequency bins corresponding to the power line noise, and

then interpolate the spectrum from neighboring frequencies before transforming back to the

time domain.[4]

Consider Adaptive Filtering: If the power line noise frequency fluctuates slightly, an adaptive

filter can track these changes and provide more effective removal than a static notch filter.[3]

Issue 2: Large, Slow Drifts and Movement Artifacts
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Symptoms: Low-frequency (<1 Hz) drifts or sudden, large-amplitude, non-physiological

fluctuations in the LFP signal, often correlated with subject movement.

Troubleshooting Steps:

High-Pass Filtering: Apply a high-pass filter with a low cutoff frequency (e.g., 0.5-1 Hz) to

remove slow drifts.

Visual Inspection and Epoch Rejection: Manually or semi-automatically inspect the data and

exclude epochs that are heavily contaminated with movement artifacts.

Wavelet Denoising: Utilize wavelet decomposition to identify and remove the coefficients

associated with the large, transient movement artifacts.

Independent Component Analysis (ICA): If the movement artifacts have a consistent spatial

signature across multiple channels, ICA can be used to isolate and remove them.

Issue 3: Rhythmic ECG/Pulsation Artifacts
Symptoms: Repetitive, sharp waveforms in the LFP that are time-locked to the cardiac cycle.

These can be confirmed by simultaneously recording an ECG.

Troubleshooting Steps:

Template Subtraction:

Detect the R-peaks in a simultaneously recorded ECG signal.

Create an average template of the ECG artifact in the LFP data by aligning to the R-peaks.

Subtract this template from the LFP at each R-peak occurrence.[10][11]

Independent Component Analysis (ICA): ICA is often effective at separating the ECG artifact

into one or more independent components, which can then be identified and removed.[9]

This is particularly useful if a clean ECG signal is not available.

Singular Value Decomposition (SVD): SVD can also be used to identify and remove the

dominant components of the ECG artifact.[12]
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Experimental Protocols
Protocol 1: LFP Recording in Freely Moving Animals
This protocol outlines the general steps for recording LFPs from the PPTN in a freely moving

animal to minimize artifacts at the source.

Methodology:

Electrode Implantation:

Anesthetize the animal according to approved institutional protocols.

Secure the animal in a stereotaxic frame.

Implant a multi-channel electrode array targeting the PPTN.

Place a reference screw and a ground screw over a region distant from the recording site,

such as the cerebellum or frontal cortex.

Secure the implant with dental acrylic.

Recovery: Allow the animal to fully recover from surgery before commencing recordings.

Recording Setup:

Connect the animal to the recording system via a lightweight, flexible cable and a

commutator to allow for free movement.

Ensure the recording environment is free from major sources of electrical noise.

Use a video camera to monitor the animal's behavior and correlate it with the LFP data.

Data Acquisition:

Set the sampling rate to at least 1 kHz to capture the full LFP spectrum.

Apply an initial analog band-pass filter (e.g., 0.1-500 Hz) during acquisition to prevent

aliasing and remove DC offset.
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Record data in a differential configuration to reduce common-mode noise.

Protocol 2: Post-Hoc Artifact Removal Workflow
This protocol provides a step-by-step computational workflow for cleaning LFP data after

acquisition.

Methodology:

Initial Data Inspection:

Load the raw LFP data into a suitable analysis environment (e.g., MATLAB, Python).

Visually inspect the data for gross artifacts, such as amplifier saturation or cable

disconnections.

Plot the power spectral density (PSD) to identify power line noise.

Filtering:

Apply a band-pass filter to the data, for example, between 1 and 200 Hz, to remove slow

drifts and high-frequency noise outside the LFP range.

Apply a notch filter at 50/60 Hz and its harmonics to remove power line interference.

Artifact-Specific Removal:

For ECG/Pulsation Artifacts: If a concurrent ECG was recorded, use a template

subtraction method. Otherwise, apply ICA.

For Movement Artifacts: Use a combination of epoch rejection for severe artifacts and

wavelet denoising for more subtle ones.

For EMG Contamination: High-frequency EMG can often be reduced by the initial band-

pass filter. If significant contamination remains in the higher LFP frequencies, ICA can be

effective.

Final Inspection:
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Visually inspect the cleaned data and its PSD to ensure that the artifacts have been

successfully removed without distorting the underlying neural signal.

Compare the PSD of the raw and cleaned data to document the effect of the cleaning

procedure.

Quantitative Data Summary

Artifact Type
Common
Frequency Range

Typical Amplitude
Recommended
Removal
Technique(s)

Power Line Noise
50/60 Hz and

harmonics
Variable, can be large

Notch Filtering,

Spectrum

Interpolation, Adaptive

Filtering

Movement Artifacts < 5 Hz
Very large, can

saturate amplifier

High-pass Filtering,

Epoch Rejection,

Wavelet Denoising,

ICA

ECG/Pulsation
1-3 Hz (fundamental)

and harmonics

Variable, can be larger

than LFP

Template Subtraction,

ICA, SVD

EMG Contamination > 30 Hz Variable
Band-pass Filtering,

ICA

Spike Bleed-through
Broad, can affect

gamma band

Small, but can bias

spike-LFP analysis

Spike-artifact removal

algorithms, Bayesian

methods

Visualizations
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Data Acquisition

Preprocessing

Artifact-Specific Removal

Output

Raw LFP Recording

Band-pass Filter (1-200 Hz)

Notch Filter (50/60 Hz)

Independent Component Analysis (ICA)
(for ECG, EMG, Movement)

If stereotyped artifacts present

Template Subtraction
(for ECG, DBS)

If template available

Wavelet Denoising
(for transient artifacts)

If transient artifacts present

Clean LFP Data

Click to download full resolution via product page

Caption: A generalized workflow for post-hoc artifact removal from LFP data.
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action_node Artifact
Detected?

Periodic?

50/60 Hz?

Yes

Correlated with
ECG?

No

No

Apply Notch Filter

Yes

Transient & 
non-stereotyped?

No

Apply Template
Subtraction or ICA

Yes

Apply Wavelet
Denoising

Yes

Apply High-pass Filter
& Epoch Rejection

No (Slow drift)

Clean Data

Click to download full resolution via product page

Caption: A decision tree for selecting an appropriate artifact removal technique.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing
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